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For researchers and drug development professionals, the choice of mesh fixation method in

hernia repair is a critical determinant of postoperative outcomes. While traditional suturing and

tacking methods are well-established, the use of surgical adhesives, particularly enbucrilate (a

n-butyl-2-cyanoacrylate), has emerged as a promising alternative. This guide provides a

comprehensive comparison of the clinical trial outcomes of enbucrilate with other mesh

fixation techniques, supported by experimental data and detailed methodologies.

Comparative Analysis of Clinical Trial Outcomes
The efficacy and safety of enbucrilate and other cyanoacrylate adhesives have been

evaluated in numerous clinical trials against traditional methods like sutures and mechanical

tacks across various hernia repair techniques, including the open Lichtenstein procedure and

laparoscopic approaches such as Transabdominal Preperitoneal (TAPP) and Totally

Extraperitoneal (TEP) repair. Key outcomes evaluated include hernia recurrence, postoperative

pain (acute and chronic), operative time, and complication rates.

Lichtenstein Hernia Repair: Enbucrilate vs. Suture
Fixation
The Lichtenstein technique is a widely performed open inguinal hernia repair. The choice of

mesh fixation in this procedure significantly impacts patient recovery and long-term comfort.
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Outcome Measure
Enbucrilate
(Cyanoacrylate
Glue)

Suture Fixation Key Findings

Hernia Recurrence

Rate
2.5% - 4.3%[1][2] 2.5% - 3.39%[1][3]

No significant

difference in long-term

recurrence rates

between glue and

suture fixation.[1][2]

Chronic Pain 0% - 13%[1] 2.5% - 12%[1]

Some studies show a

trend towards lower

chronic pain with glue,

but long-term follow-

up often shows no

significant difference.

[1]

Acute Postoperative

Pain (VAS)

Significantly lower in

the initial

postoperative period.

[4]

Higher in the initial

postoperative period.

[4]

Glue fixation is

associated with less

acute pain.[4]

Mean Operative Time Shorter Longer

The use of glue can

reduce the overall

operative time.

Complications (e.g.,

Hematoma)

Lower incidence of

hematoma formation.

Higher incidence of

hematoma formation.

Glue fixation may lead

to fewer local

complications.

Experimental Protocol: Randomized Controlled Trial (Lichtenstein Repair)

A key study comparing n-butyl-2-cyanoacrylate (NBCA) with traditional sutures in Lichtenstein

herniorrhaphy provides a representative experimental protocol.[1]

Study Design: A randomized controlled trial.
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Patient Population: 110 patients with primary unilateral inguinal hernia were randomly

assigned to either the experimental (NBCA) or control (suture) group.

Intervention:

Experimental Group: A polypropylene mesh was fixed using NBCA medical adhesive.

Control Group: A polypropylene mesh was fixed using traditional sutures.

Outcome Measures:

Primary Outcomes: Operation time, postoperative visual analogue scale (VAS) pain score.

Secondary Outcomes: Postoperative duration of hospital stay, incidence of chronic pain,

hematoma formation, and hernia recurrence.

Follow-up: Patients were followed up to assess long-term outcomes, including recurrence

and chronic pain.

Laparoscopic Hernia Repair (TAPP/TEP): Cyanoacrylate
Glue vs. Tacks
In laparoscopic hernia repair, mesh fixation is crucial for preventing migration and recurrence.

Cyanoacrylate glues are compared against mechanical tacks, which are known to be a

potential cause of postoperative pain.
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Outcome Measure Cyanoacrylate Glue Tacker Fixation Key Findings

Hernia Recurrence

Rate
0% - 2.9%[5] 0% - 2.9%[5]

No significant

difference in

recurrence rates

between glue and

tacker fixation in TAPP

repair.[5]

Chronic Pain 0% at 6 months[5]
11.4% at 6 months

(VAS)[5]

Glue fixation is

associated with a

significantly lower risk

of chronic groin pain.

[5]

Acute Postoperative

Pain

Generally lower pain

scores in the

immediate

postoperative period.

Higher pain scores in

the immediate

postoperative period.

Atraumatic fixation

with glue leads to less

acute pain.

Mean Operative Time
No significant

difference.[5]

No significant

difference.[5]

The choice of fixation

method did not

significantly impact

the overall operative

time in this study.[5]

Complications

Lower incidence of

postoperative

complications.[5]

Higher incidence of

postoperative

complications.[5]

Glue fixation was

associated with a

lower overall morbidity

rate.[5]

Experimental Protocol: Comparative Study (TAPP Repair)

A retrospective study comparing mesh fixation with titanium tacks versus synthetic

cyanoacrylate glue in laparoscopic TAPP hernioplasty provides insight into the methodology.[5]

Study Design: A retrospective comparative study.
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Patient Population: 70 patients with bilateral and monolateral recurrent inguinal hernia

undergoing TAPP repair were divided into two groups.

Intervention:

Group A (N=35): A polypropylene mesh was fixed with titanium tacks.

Group B (N=35): A polypropylene mesh was fixed with synthetic cyanoacrylate glue

(Glubran-2).

Outcome Measures:

Primary Outcomes: Postoperative acute and chronic pain (measured by Visual Analogue

Score - VAS), recurrence rate.

Secondary Outcomes: Intra- and postoperative morbidity, hospitalization duration, and

mean operative time.

Follow-up: The observation period was 24 months, with a mean follow-up of 10.5 months for

the tacker group and 11 months for the glue group.

Visualizing the Clinical Trial Workflow
To better understand the logical flow of a comparative clinical trial for hernia repair, the

following diagram illustrates the key stages from patient recruitment to data analysis.
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Figure 1: Workflow of a comparative clinical trial for hernia repair.
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Signaling Pathways in Tissue Adhesion and Healing
While a detailed signaling pathway for the polymerization of enbucrilate is a chemical process

rather than a biological signaling cascade, the subsequent tissue response involves wound

healing pathways. The presence of a foreign body, such as a mesh and adhesive, initiates an

inflammatory response followed by tissue integration.
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Figure 2: Biological response to mesh and adhesive in hernia repair.
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In conclusion, the use of enbucrilate and other cyanoacrylate adhesives for mesh fixation in

hernia repair presents a viable and often advantageous alternative to traditional sutures and

tacks. Clinical evidence consistently demonstrates comparable long-term recurrence rates with

potential benefits of reduced operative time, decreased acute postoperative pain, and a lower

incidence of certain complications. For researchers and clinicians, the choice of fixation method

should be guided by the specific surgical approach, patient factors, and a thorough

understanding of the clinical data. Further long-term, large-scale randomized controlled trials

will continue to refine our understanding of the optimal application of these surgical adhesives.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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